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Compound of Interest

Compound Name:
3-Chloro-5-hydroxy-4-

methoxybenzaldehyde

CAS No.: 54246-06-9

Cat. No.: B3178411

Get Quote

CAS Number: 54246-06-9 Formula: C₈H₇ClO₃ Synonyms: 3-chloro-5-hydroxy-p-

anisaldehyde[1]

Executive Safety Summary
Status:WARNING – Air Sensitive / Irritant Immediate Action: Store at 2–8°C under an inert

atmosphere (Nitrogen or Argon).

This guide defines the safety architecture for handling 3-Chloro-5-hydroxy-4-
methoxybenzaldehyde. Unlike generic benzaldehydes, this compound combines halogenated

and phenolic motifs, increasing its susceptibility to oxidation (forming the corresponding

benzoic acid) and potential for skin/mucous membrane irritation.[1]

Critical Hazards:

Acute Toxicity (Oral): Harmful if swallowed (H302).[1][2][3]
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Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[1][2][4]

Reactivity: Air-sensitive; rapid oxidation degrades purity and generates acidic byproducts.[1]

PPE Selection Strategy
The following PPE standards are non-negotiable for handling this compound in pure solid form.

If in solution, the solvent's breakthrough time dictates glove selection.

Protection Zone Recommended Equipment Technical Rationale

Hand Protection Nitrile Rubber (0.11 mm min)

Provides adequate barrier

against solid particulates.[1]

Note: If dissolved in DCM or

Chloroform, upgrade to PVA or

Viton gloves immediately.[1]

Eye Protection Chemical Safety Goggles

Tightly fitting goggles (ANSI

Z87.[1]1) are required to

prevent contact with fine dust

or accidental splashes during

hydrolysis.[1]

Respiratory N95 / P2 Respirator

Required if weighing outside a

fume hood.[1] The fine powder

can irritate the upper

respiratory tract (H335).[1]

Body Defense Lab Coat (Cotton/Poly)

Standard splash protection.[1]

Ensure cuffs are tucked into

gloves to prevent wrist

exposure.[1]

PPE Decision Logic (Diagram)
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Handling 3-Chloro-5-hydroxy-4-methoxybenzaldehyde

Physical State?

Solid / Powder In Solution

Standard PPE:
Nitrile Gloves + Safety Glasses

+ Fume Hood
Check Solvent Type

Halogenated (DCM, CHCl3) Polar (MeOH, DMSO)

REQUIRED: Viton/PVA Gloves
(Nitrile degrades in <5 min) Standard Nitrile Gloves OK

Click to download full resolution via product page

Caption: PPE selection logic based on physical state and solvent compatibility.[1]

Operational Handling Protocols
A. Receiving & Storage (Cold Chain)
Upon receipt, do not store on the general chemical shelf.

Inspect: Verify the bottle seal is intact. If the solid appears yellow/brown and sticky,

significant oxidation has occurred.[1]

Preserve: Purge the headspace with Nitrogen or Argon before resealing.[1]
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Store: Place in a secondary container with desiccant and store at 2–8°C.

B. Weighing & Transfer (The "Static" Risk)
This solid can be electrostatic.[1] Use the following workflow to prevent dispersal:

Engineering Control: Perform all weighing inside a Chemical Fume Hood.

Anti-Static Measure: Use an anti-static gun or wipe the spatula with an anti-static cloth

before dipping into the bottle.[1]

Transfer: Do not pour from the bottle. Use a clean, dry spatula to transfer into a tared vial.[1]

Reseal Immediately: Limit air exposure to <2 minutes to prevent surface oxidation.[1]

C. Reaction Setup
Solubility: Soluble in Methanol, DMSO, and DCM.[1]

Addition: Add the solid to the solvent, not vice-versa, to minimize splashing.[1]

Inertion: For sensitive coupling reactions (e.g., reductive amination), cycle the reaction

vessel (Vacuum/N2) 3 times before adding the solvent to ensure the aldehyde remains

active.[1]

Emergency Response & Disposal
Spill Cleanup Procedure

Minor Spill (Solid):

Do not dry sweep (creates dust).[1]

Cover with a wet paper towel (water or ethanol) to dampen.[1]

Scoop into a sealable bag.

Clean surface with 1M NaOH (neutralizes any acidic oxidation byproducts) followed by

water.[1]
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Major Spill (Solution):

Evacuate the immediate area.[1][4][5]

Absorb with vermiculite or sand.[1]

Dispose of as hazardous chemical waste.[1]

First Aid
Eye Contact: Rinse cautiously with water for 15 minutes.[1][4][6] Lift eyelids.[1][3] Seek

medical attention if redness persists.

Skin Contact: Wash with soap and water.[1][3][4][6][7] Remove contaminated clothing.[1][3]

[5][6][7][8]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[1]

Disposal
Waste Stream: Halogenated Organic Waste.[1]

Protocol: Dissolve solid waste in a combustible solvent (e.g., Acetone) before placing it in the

waste container.[1] Do not dispose of down the drain.

Safe Handling Workflow Diagram

Storage: 4°C + N2 Warm to Room Temp
(Prevent Condensation)

 30 mins 
Open in Fume Hood Weigh & Transfer Purge Headspace (N2)

& Reseal
 Immediate 

Return to Cold Storage

Click to download full resolution via product page

Caption: Step-by-step workflow to maintain chemical integrity and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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